molecular formula C8H12O5 B8720275 Propanedioic acid, 2-(1-methoxyethylidene)-, 1,3-dimethyl ester CAS No. 22398-15-8

Propanedioic acid, 2-(1-methoxyethylidene)-, 1,3-dimethyl ester

Cat. No. B8720275
CAS RN: 22398-15-8
M. Wt: 188.18 g/mol
InChI Key: IISNBEQQAMZGIO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Propanedioic acid, 2-(1-methoxyethylidene)-, 1,3-dimethyl ester is a useful research compound. Its molecular formula is C8H12O5 and its molecular weight is 188.18 g/mol. The purity is usually 95%.
BenchChem offers high-quality Propanedioic acid, 2-(1-methoxyethylidene)-, 1,3-dimethyl ester suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Propanedioic acid, 2-(1-methoxyethylidene)-, 1,3-dimethyl ester including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

22398-15-8

Molecular Formula

C8H12O5

Molecular Weight

188.18 g/mol

IUPAC Name

dimethyl 2-(1-methoxyethylidene)propanedioate

InChI

InChI=1S/C8H12O5/c1-5(11-2)6(7(9)12-3)8(10)13-4/h1-4H3

InChI Key

IISNBEQQAMZGIO-UHFFFAOYSA-N

Canonical SMILES

CC(=C(C(=O)OC)C(=O)OC)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

264 g (2 mol) of dimethyl malonate, 961 g (8 mol) of trimethyl orthoacetate and 1 g of catalyst from Example 1 were put into the pressure apparatus described in Example 2. The mixture was heated to 130° C., whereupon an internal pressure of 1.5 bar developed. 100 g of acetic anhydride were then metered in over the course of 12 hours, the low-boiling component was distilled off at a head temperature of 82° to 87° C. and the reaction temperature was gradually increased to 160° C. After complete distillation of the low-boiling component, the mixture was cooled, the excess trimethyl orthoacetate distilled off at reduced pressure and the crude product was fractionated through a short column at a head temperature of 110° C. under a high vacuum of 0.3 mbar. In this way methyl 2-carbomethoxy-3-methoxy-2-butenoate was obtained in a yield of 77.5% and methyl 2-carbomethoxy-3,3-dimethoxy-butanoate was obtained in a yield of 11% of the theoretical yield.
Quantity
264 g
Type
reactant
Reaction Step One
Quantity
961 g
Type
reactant
Reaction Step Two
Quantity
100 g
Type
reactant
Reaction Step Three
[Compound]
Name
catalyst
Quantity
1 g
Type
catalyst
Reaction Step Four

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.